Cas no 1172231-18-3 (1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine)

• Product Name: 1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine
• CAS No: 1172231-18-3
• MF: C₁₄H₁₉N₃O₂S₃
• MW: 357.514559030533
• CID: 6237319
• PubChem ID: 30463836
• Update Time: 2025-05-30

1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine
• F5583-0282
• 1172231-18-3
• AKOS024514265
• 1-(ethanesulfonyl)-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine
• 2-[(4-ethylsulfonylpiperazin-1-yl)methyl]-4-thiophen-2-yl-1,3-thiazole
• 2-((4-(ethylsulfonyl)piperazin-1-yl)methyl)-4-(thiophen-2-yl)thiazole

• Inchi： 1S/C14H19N3O2S3/c1-2-22(18,19)17-7-5-16(6-8-17)10-14-15-12(11-21-14)13-4-3-9-20-13/h3-4,9,11H,2,5-8,10H2,1H3
• InChI Key： ZSFDXTKHQPNBMO-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCN(CC2=NC(C3=CC=CS3)=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 357.06394038g/mol
• Monoisotopic Mass: 357.06394038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine

Comprehensive Overview of 1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine (CAS No. 1172231-18-3)

The compound 1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine (CAS No. 1172231-18-3) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a thiophene ring, a thiazole core, and a piperazine moiety, this compound exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting signaling pathways for disease treatment.

In recent years, the demand for small molecule inhibitors and heterocyclic compounds has surged, driven by advancements in personalized medicine and targeted therapies. The 1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine stands out due to its sulfonamide group, which is known to enhance binding affinity and metabolic stability. This makes it a promising candidate for addressing conditions such as inflammatory diseases and cancer, topics that dominate searches in pharmaceutical forums and academic databases.

The synthesis of CAS No. 1172231-18-3 involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, which are frequently searched by synthetic chemists. Its molecular weight and logP values suggest favorable drug-like properties, a key consideration in ADME optimization. Additionally, the compound’s thiophene-thiazole hybrid structure is a hotspot for researchers exploring bioisosteres and scaffold hopping strategies.

From an industrial perspective, 1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine is often discussed in the context of intellectual property and patent landscapes, as its derivatives may hold commercial value. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for its characterization, reflecting the broader interest in quality control and method validation in pharmaceutical manufacturing.

Environmental and regulatory aspects of this compound are also relevant. Its eco-toxicity profile and biodegradability are under scrutiny, aligning with the growing emphasis on green chemistry principles. As sustainability becomes a priority, researchers are investigating catalytic processes and solvent-free reactions to synthesize such molecules with minimal environmental impact.

In summary, 1-(ethanesulfonyl)-4-{4-(thiophen-2-yl)-1,3-thiazol-2-ylmethyl}piperazine represents a convergence of cutting-edge chemistry and therapeutic innovation. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the realms of drug design and molecular modeling. For those exploring structure-activity relationships or fragment-based drug discovery, this compound offers a rich template for further exploration.